N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine

• IUPAC Name: (E)-1-(2-chloro-5-nitrophenyl)-N-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanimine
• InChI: InChI=1S/C19H21ClN4O2/c1-15-2-4-16(5-3-15)14-22-8-10-23(11-9-22)21-13-17-12-18(24(25)26)6-7-19(17)20/h2-7,12-13H,8-11,14H2,1H3/b21-13+
• InChI Key: IJGDMKKJKYZMNX-FYJGNVAPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)N=CC3=C(C=CC(=C3)[N+](=O)[O-])Cl
• Isomeric SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)/N=C/C3=C(C=CC(=C3)[N+](=O)[O-])Cl
• Molecular Formula: C19H21ClN4O2
• Molecular Weight: 372.8 g/mol
• CAS RN: 303102-27-4

Description

N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine, also known as CNB-MePzA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine is not fully understood. However, it has been proposed that it works by inhibiting the activity of enzymes such as DNA topoisomerase and histone deacetylase. It also has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains. It also has been shown to inhibit the replication of certain viruses. In addition, N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has been shown to induce apoptosis in cancer cells and to have potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine is its broad-spectrum activity against various microorganisms. It also has potential as an anticancer and neuroprotective agent. However, one of the limitations of N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine. One area of interest is the development of more efficient synthesis methods for N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine. Another area of interest is the investigation of its potential as a therapeutic agent for neurodegenerative diseases. Further research is also needed to understand the mechanism of action of N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine and its potential side effects.
Conclusion:
In conclusion, N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine is a novel compound with potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit antibacterial, antifungal, and antiviral activities, as well as potential as an anticancer and neuroprotective agent. Further research is needed to fully understand the mechanism of action of N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine and its potential applications.

Scientific Research Applications

N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has been found to have potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit antibacterial, antifungal, and antiviral activities. It also has potential as an anticancer agent due to its ability to induce apoptosis in cancer cells. N-(2-chloro-5-nitrobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.